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Introduction

Sulfur dioxide (SO2) is a significant atmospheric pollutant, with primary anthropogenic
sources including the combustion of fossil fuels and industrial processes like smelting.[1] Its
atmospheric oxidation leads to the formation of sulfuric acid (H2SO4) and sulfate aerosols,
which have profound implications for air quality, human health, climate, and the formation of
acid rain.[1][2] The transformation of SO2 is not a single process but a complex series of
reactions that occur in different atmospheric phases: the gas phase, the aqueous phase (within
cloud and fog droplets), and heterogeneously on the surface of atmospheric particles.[1][3][4]

This technical guide provides a comprehensive overview of the core chemical interactions
between SO2 and major atmospheric oxidants, including the hydroxyl radical (OH), ozone (O3),
hydrogen peroxide (H202), and the nitrate radical (NO3). It summarizes key quantitative data,
details common experimental protocols, and visualizes the critical reaction pathways to offer an
in-depth resource for the scientific community.

Gas-Phase Oxidation of Sulfur Dioxide

The oxidation of SO2 in the gas phase is a critical initial step in the formation of sulfate
aerosols. This process is predominantly driven by daytime photochemistry, which generates
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highly reactive radical species.

Reaction with Hydroxyl Radical (OH)

The reaction with the hydroxyl radical (OH) is recognized as the principal and often rate-limiting
gas-phase oxidation pathway for SO2 in the atmosphere.[2][3][5] This reaction is fundamental
to understanding acid rain and sulfate aerosol formation.[2] The process initiates with the
formation of a HOSOZ2 adduct, which is subsequently stabilized by a third body (M, such as N2
or O2). This adduct then reacts with molecular oxygen to produce sulfur trioxide (SO3) and a
hydroperoxyl radical (HO2).[1] The SOS3 rapidly reacts with water vapor to form sulfuric acid
(H2S04).[1]

The overall reaction sequence can be summarized as:
e Adduct Formation: SO2 + OH + M - HOSO2+ + M[1][6]
e Oxidation: HOSO2+ + O2 - SO3 + HO2¢[1]

e Hydration: SO3 + H20 - H2S04[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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